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Compound of Interest

Raloxifene dimethyl ester
Compound Name:
hydrochloride

cat. No.: B8525927

Raloxifene Dimethyl Ester Hydrochloride: A
Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Raloxifene dimethyl ester
hydrochloride, a significant analog of Raloxifene. This document outlines its fundamental
chemical properties, and serves as a resource for professionals engaged in pharmacological
research and development.

Core Chemical and Physical Data

Raloxifene dimethyl ester hydrochloride is a derivative of the selective estrogen receptor
modulator (SERM), Raloxifene. The following table summarizes its key quantitative data.

Property Value Source
CAS Number 84449-82-1 [11[21[3]
Molecular Weight 594.12 g/mol [1112][3]
Molecular Formula C32H32CINO6S [1][2]
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Understanding Raloxifene and its Analogs

Raloxifene itself is a well-characterized SERM that exhibits tissue-selective estrogenic and anti-
estrogenic activities. It is known to interact with estrogen receptors (ERa and ERp), leading to
differential gene expression and physiological effects in various tissues. While it acts as an
estrogen agonist in bone, contributing to its anti-osteoporotic effects, it functions as an
antagonist in breast and uterine tissues.

Raloxifene dimethyl ester hydrochloride, as an analog, is primarily utilized in research
settings to explore the structure-activity relationships of Raloxifene and its derivatives. The
modification of the parent compound to its dimethyl ester form can influence properties such as
solubility, metabolic stability, and receptor binding affinity, providing valuable insights for the
design of new therapeutic agents.

Experimental Considerations and Methodologies

The study of Raloxifene and its analogs involves a range of experimental protocols to elucidate
their mechanisms of action and pharmacological profiles. Below are generalized methodologies
commonly employed in the preclinical evaluation of such compounds.

In Vitro Estrogen Receptor Binding Assays

A fundamental experiment to characterize a SERM is to determine its binding affinity for
estrogen receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["Raloxifene dimethyl ester hydrochloride” CAS number
and molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8525927#raloxifene-dimethyl-ester-hydrochloride-
cas-number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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